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Compound of Interest

Compound Name: CNQX disodium

Cat. No.: B7803732

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of 6-cyano-7-nitroquinoxaline-2,3-dione
disodium salt (CNQX disodium salt), a pivotal tool in neuroscience research. This document
consolidates essential technical data, outlines detailed experimental protocols, and visualizes
the pertinent biological pathways to facilitate its effective application in the laboratory.

Core Compound Identity and Properties

CNQX disodium salt is a potent, competitive, and water-soluble antagonist of a-amino-3-
hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors.[1][2] It is a
guinoxaline derivative that also functions as an antagonist at the glycine modulatory site on the
N-methyl-D-aspartate (NMDA) receptor complex. Its CAS Number is 479347-85-8.

Physicochemical and Biological Data

The following tables summarize the key quantitative data for CNQX disodium salt, compiled
from various suppliers and technical datasheets.
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Identifier Value Source(s)
CAS Number 479347-85-8
Molecular Formula CoHz2NaNaz04
Molecular Weight 276.12 g/mol
Purity >98% (HPLC)
Form Solid
Color Orange to Red
Solubility Concentration Solvent Source(s)
10 mM Water
>2 mg/mL (warmed) Water
>10 mg/mL DMSO
Storage and Stability  Condition Duration Source(s)
Short-term +4°C
Long-term +4°C, desiccated Up to 12 months
Stock Solution -20°C 1 month
-80°C 6 months
Biological Activity
(ICs0) Value Target Source(s)
0.3 uM AMPA Receptor
1.5uM Kainate Receptor
25 M NMD,-A Re(-:eptor
(Glycine Site)
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Signaling Pathways

CNQX primarily acts on ionotropic glutamate receptors, which are crucial for fast excitatory
synaptic transmission in the central nervous system. The following diagram illustrates the
antagonistic action of CNQX at AMPA and kainate receptors.
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Caption: Antagonistic action of CNQX on AMPA/kainate receptors.

Experimental Protocols

This section provides detailed methodologies for common applications of CNQX disodium salt
in neuroscience research.

Preparation of Stock Solutions

A standard protocol for preparing a stock solution of CNQX disodium salt is as follows:

o Objective: To prepare a concentrated stock solution for subsequent dilution to working
concentrations.

o Materials:

o CNQX disodium salt powder
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o Sterile, nuclease-free water or DMSO

o Sterile microcentrifuge tubes

e Procedure:

o

To prepare a 10 mM stock solution in water, dissolve 2.76 mg of CNQX disodium salt
(MW: 276.12) in 1 mL of water.

o

For higher concentrations, such as 20 mM, dissolve the appropriate amount in water,
noting that solubility may be a concern and stirring may be required.

o

Alternatively, for a 100 mM stock solution, dissolve the appropriate amount in DMSO.

[¢]

Vortex briefly to ensure complete dissolution.

[e]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Storage: Store aliquots at -20°C for up to one month or at -80°C for up to six months.

Inhibition of AMPA/Kainate Receptor-Mediated Currents
in Electrophysiology

The following workflow outlines the use of CNQX in whole-cell patch-clamp recordings to block
excitatory postsynaptic currents (EPSCs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. rndsystems.com [rndsystems.com]
e 2. apexbt.com [apexbt.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to CNQX Disodium
Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803732#cas-number-for-cngx-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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